Cas no 1692119-93-9 (1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole)

• Product Name: 1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole
• CAS No: 1692119-93-9
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 6018580
• PubChem ID: 136709208
• Update Time: 2025-07-15

1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole
• EN300-1119154
• 1692119-93-9
• 1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole

• Inchi： 1S/C11H15N5/c1-8-5-11-12-4-3-10(16(11)14-8)9-6-13-15(2)7-9/h5-7,10,12H,3-4H2,1-2H3
• InChI Key： SQODETXXORLGST-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=N1)NCCC2C1C=NN(C)C=1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.7Ų

Additional information on 1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}-1H-pyrazole

Chemical Compound CAS No. 1692119-93-9: 1-Methyl-4-{2-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidin-7-Yl}-1H-Pyrazole

The compound with CAS No. 1692119-93-9, known as 1-methyl-4-{2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which are known for their unique structural features and potential applications in drug discovery and advanced materials.

Pyrazolo[pyrimidine] frameworks are characterized by their fused bicyclic structure, combining the properties of pyrazole and pyrimidine rings. This unique structure endows the compound with exceptional stability and reactivity. The methyl substituents at positions 1 and 2 further enhance the molecule's chemical versatility, making it a promising candidate for various synthetic transformations.

Recent studies have highlighted the potential of CAS No. 1692119-93-9 in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting specific biological pathways. For instance, its role as a potential inhibitor of kinase enzymes has been investigated in preclinical models. The compound's ability to modulate cellular signaling pathways makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, CAS No. 1692119-93-9 has also been studied for its electronic properties. The fused aromatic system in this compound contributes to its high electron mobility and stability under thermal stress. These characteristics make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and consistency.

The synthesis of CAS No. 1692119-93-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[pyrimidine] core through cyclization reactions followed by selective methylation at specific positions. The optimization of reaction conditions has significantly improved the yield and quality of the final product.

From an environmental standpoint, researchers have also evaluated the biodegradability and eco-friendliness of this compound. Studies indicate that under controlled conditions, CAS No. 1692119-93-9 exhibits moderate biodegradation rates without posing significant risks to aquatic ecosystems. This information is crucial for its sustainable use in industrial applications.

In conclusion, CAS No. 169210800088888 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.